Cas no 2068152-34-9 (1-(Azetidin-3-yl)ethan-1-ol hydrochloride)

1-(Azetidin-3-yl)ethan-1-ol hydrochloride is a versatile azetidine derivative with a hydroxyl-functionalized side chain, commonly employed as a key intermediate in pharmaceutical and organic synthesis. The hydrochloride salt enhances its stability and solubility, facilitating handling and storage. Its azetidine ring structure provides a rigid scaffold, making it valuable for constructing bioactive molecules, particularly in medicinal chemistry for drug discovery. The hydroxyl group offers a reactive site for further functionalization, enabling diverse derivatization pathways. This compound is particularly useful in the development of CNS-targeting agents, enzyme inhibitors, and other therapeutic candidates. High purity and consistent quality ensure reliable performance in research and industrial applications.

1-(Azetidin-3-yl)ethan-1-ol hydrochloride structure

2068152-34-9 structure

Product Name:1-(Azetidin-3-yl)ethan-1-ol hydrochloride

CAS No:2068152-34-9

MF:C₅H₁₂ClNO

MW:137.607880592346

MDL:MFCD29918536

CID:4635884

PubChem ID:118703436

Update Time:2025-11-03

1-(Azetidin-3-yl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(Azetidin-3-yl)ethan-1-ol hydrochloride
- 1-(Azetidin-3-yl)ethanol HCl
- 1-(azetidin-3-yl)ethanol hydrochloride
- SB22103
- 1-(azetidin-3-yl)ethanol;hydrochloride
- 2068152-34-9
- P15030
- 1-(Azetidin-3-yl)ethan-1-olhydrochloride
- 3-Azetidinemethanol, alpha-methyl-, hydrochloride (1:1)
- AKOS037644369
- (1R)-1-(azetidin-3-yl)ethanol;hydrochloride
- CS-0052852
- MFCD29918536
- AS-52393
- SY099677
- DB-389808
- MDL： MFCD29918536
- Inchi： 1S/C5H11NO.ClH/c1-4(7)5-2-6-3-5;/h4-7H,2-3H2,1H3;1H
- InChI Key： FIBXYBAROLEMTE-UHFFFAOYSA-N
- SMILES： Cl.OC(C)C1CNC1

Computed Properties

Exact Mass: 137.0607417g/mol
Monoisotopic Mass: 137.0607417g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 61.1
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.299

1-(Azetidin-3-yl)ethan-1-ol hydrochloride Pricemore >>

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Apollo Scientific	OR304324-250mg	1-(Azetidin-3-yl)ethan-1-ol hydrochloride	2068152-34-9		250mg	£297.00	2025-02-19
Apollo Scientific	OR304324-500mg	1-(Azetidin-3-yl)ethan-1-ol hydrochloride	2068152-34-9		500mg	£482.00	2025-02-19
Apollo Scientific	OR304324-1g	1-(Azetidin-3-yl)ethan-1-ol hydrochloride	2068152-34-9		1g	£713.00	2025-02-19
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